Cas no 1338941-68-6 (3-Bromo-N-ethyl-5-fluorobenzamide)

• Product Name: 3-Bromo-N-ethyl-5-fluorobenzamide
• CAS No: 1338941-68-6
• MF: C₉H₉BrFNO
• MW: 246.076265096664
• CID: 3042868
• Update Time: 2025-05-21

3-Bromo-N-ethyl-5-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-N-ethyl-5-fluorobenzamide

• Inchi： 1S/C9H9BrFNO/c1-2-12-9(13)6-3-7(10)5-8(11)4-6/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： HGTPCEZSTJYDFI-UHFFFAOYSA-N
• SMILES： C(NCC)(=O)C1=CC(F)=CC(Br)=C1

Additional information on 3-Bromo-N-ethyl-5-fluorobenzamide

Comprehensive Overview of 3-Bromo-N-ethyl-5-fluorobenzamide (CAS No. 1338941-68-6)

3-Bromo-N-ethyl-5-fluorobenzamide (CAS No. 1338941-68-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated and fluorinated benzamide derivative is widely utilized in the synthesis of bioactive molecules due to its unique structural properties. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of both bromo and fluoro substituents enhances its reactivity, making it a valuable intermediate in modern synthetic chemistry.

The compound's molecular formula, C₉H₉BrFNO, reflects its balanced hydrophobicity and electronic properties, which are critical for optimizing drug-like characteristics. Recent studies highlight its role in structure-activity relationship (SAR) studies, where subtle modifications to the N-ethyl group or halogen positions can dramatically alter biological activity. This adaptability aligns with current trends in fragment-based drug design, a hot topic in medicinal chemistry forums and AI-driven research platforms.

From an industrial perspective, 3-Bromo-N-ethyl-5-fluorobenzamide is synthesized through controlled bromination and amidation reactions, with yields optimized via palladium-catalyzed cross-coupling methodologies—a frequent search term among synthetic chemists. Its stability under ambient conditions makes it preferable for high-throughput screening applications, addressing growing demand for compounds compatible with automated drug discovery platforms. Analytical data (HPLC purity >98%, characteristic NMR peaks at δ 7.8-8.2 ppm) confirm its utility as a reference standard.

Environmental and safety profiles of this compound are frequently queried in scientific databases. While not classified as hazardous under GHS criteria, proper handling protocols are recommended due to its potential photosensitivity. This precautionary approach resonates with the pharmaceutical industry's emphasis on green chemistry principles, another trending search phrase in 2024. The compound's biodegradability profile is currently under investigation using OECD 301 protocols.

Market analysts note rising procurement of 1338941-68-6 by CROs specializing in cancer therapeutics, reflecting its relevance in targeted therapy development. Patent landscapes reveal its incorporation in novel EGFR inhibitors, with particular interest in its meta-substitution pattern that improves target selectivity—a key discussion point in recent medicinal chemistry webinars. These applications position the compound as a strategic material in personalized medicine pipelines.

Technological advancements have enabled precise characterization of this benzamide derivative through LC-MS/MS and X-ray crystallography, techniques commonly searched by quality control specialists. Crystallographic data (CCDC deposition numbers) confirm planar geometry at the amide bond, explaining its favorable membrane permeability—a sought-after property in CNS drug development circles. Such detailed physicochemical data supports its inclusion in AI-based molecular property prediction training sets.

In agrochemical applications, the 5-fluoro moiety demonstrates notable systemic acquired resistance (SAR) modulation in plants, sparking research into next-generation crop protection agents. Regulatory agencies are evaluating derivatives for low-risk pesticide classification, aligning with global sustainable agriculture initiatives. This dual pharmaceutical-agrochemical utility makes 3-Bromo-N-ethyl-5-fluorobenzamide a compelling case study in molecular diversification strategies.

Future research directions may explore its chemoenzymatic synthesis—a trending topic in enzyme engineering communities—or its potential as a fluorine-18 PET tracer precursor. The compound's versatility ensures its continued relevance across multiple scientific disciplines, with particular promise in addressing antimicrobial resistance (AMR) challenges through novel mechanism-of-action studies.